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Compound of Interest

Compound Name: 2-Ethyl-2-hexenal

cat. No.: B1232207

Proper disposal of 2-Ethyl-2-hexenal is critical for ensuring laboratory safety and
environmental protection. This substance presents several hazards, including causing skin
irritation, potential allergic reactions, and serious eye damage. It is also harmful to aquatic life
with long-lasting effects. Therefore, adherence to strict disposal protocols is mandatory.

Immediate Safety and Handling

Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for 2-Ethyl-2-
hexenal. Always handle this chemical in a well-ventilated area, wearing appropriate Personal
Protective Equipment (PPE).[1]

Required Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN
166 or NIOSH standards).[2]

» Skin Protection: Use chemically impermeable gloves and protective clothing.[1][2]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator with an appropriate cartridge.[2]

Handle the chemical away from heat, sparks, or open flames, and use non-sparking tools to
prevent ignition.[1][3]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Ethyl-2-hexenal, essential for

understanding its physical and toxicological properties.

Property

Value

Source

Physical State

Liquid

[1]

Boiling Point 174.5 °C (at 1013 hPa) [1]
Melting Point <-70°C [1]
Flash Point 68.3 °C (at 1013 hPa) [2]

Auto-ignition Temp

200 °C (at 1013 hPa)

[2]

Density

0.85 g/cm3 (at 20 °C)

[2]

Vapor Pressure

1.9 hPa (at 26.4 °C)

[2]

LC50 (Fish)

14.7 mg/L (96 h, Leuciscus
idus)

[1]

EC50 (Daphnia)

20.04 mg/L (48 h, Daphnia

magna)

[1]

EC50 (Algae)

27.71 mg/L (72 h,

Desmodesmus subspicatus)

[1]

log Pow

2.61 (at 25 °C)

[2]

Step-by-Step Disposal Protocol

Disposal of 2-Ethyl-2-hexenal must be managed as hazardous waste. Do not discharge the

chemical into drains or the environment.[1]

Step 1: Waste Collection and Segregation

o Use Appropriate Containers: Collect 2-Ethyl-2-hexenal waste in its original container or a

compatible, leak-proof container that is tightly sealed.[1][4]

o Labeling: Clearly label the container with "Hazardous Waste" and identify the contents as "2-
Ethyl-2-hexenal".[4][5]
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e Segregation: Keep liquid and solid waste separate.[4] Store the waste container away from
incompatible materials, such as oxidizing agents, strong acids, and strong bases.[3][6]

Step 2: On-site Storage

o Designated Area: Store the sealed waste container in a designated "Satellite Accumulation
Area" (SAA).[5][6]

o Storage Conditions: The SAA must be a dry, cool, and well-ventilated location.[1]

» Secondary Containment: Place the waste container in a secondary containment system,
such as a spill tray, to prevent accidental release.[4][7]

e Accumulation Time: Adhere to institutional and regulatory limits for waste accumulation,
which may be up to one year for partially filled containers or until the container is full.[6]
Once a container is full, it must be removed from the SAA within three days.[6]

Step 3: Accidental Spill Cleanup

o Safety First: Evacuate personnel from the immediate area and remove all sources of ignition.

[1]

o Containment: Prevent further spillage or leakage if it is safe to do so.[1] Do not allow the
chemical to enter drains.[1]

o Cleanup: Use an inert, liquid-absorbent material (e.g., Chemizorb®, sand, or earth) to soak
up the spill.[3]

o Collection: Collect the absorbed material and any contaminated soil or debris using non-
sparking tools and place it into a suitable, closed container for disposal as hazardous waste.

[1]3]

Step 4: Final Disposal

» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and
approved waste disposal company.[5] Federal and state regulations, such as the Resource
Conservation and Recovery Act (RCRA), govern the disposal of hazardous waste from its
point of generation to its final treatment.[5][7]
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o Container Disposal: Handle uncleaned, empty containers as you would the product itself. Do
not mix with other waste. For a container to be disposed of as regular trash, it may require
triple rinsing with a suitable solvent, with the rinsate collected as hazardous waste.[8]
Consult your institution's Environmental Health & Safety (EHS) office for specific procedures.

e Record Keeping: Maintain accurate records of the waste generated and disposed of, in
compliance with institutional and regulatory requirements.[7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Ethyl-2-
hexenal waste.
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Preparation & Collection Spill Contingency
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Caption: Logical workflow for the safe disposal of 2-Ethyl-2-hexenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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